3-(furan-3-yl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-(furan-3-yl)-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C8H5N3O/c9-3-7-4-10-11-8(7)6-1-2-12-5-6/h1-2,4-5H,(H,10,11)
• InChI Key: NKJZKXZSJHSBMK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=C(C=NN2)C#N
• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol

Description

3-(Furan-3-yl)-1H-pyrazole-4-carbonitrile (3F-1H-P-4CN) is a heterocyclic compound with a wide range of potential applications in the field of scientific research. It has been studied as a potential therapeutic agent, a catalyst, a ligand, and an inhibitor.

Scientific Research Applications

Antibacterial Activity

Compounds derived from 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile show promising antibacterial activity. For instance, certain pyrimidine and condensed pyrimidines synthesized from related compounds have been tested against both Gram-positive and Gram-negative bacteria, revealing their potential in antibiotic development (Hamid & Shehta, 2018).

Antimicrobial and Anticancer Activities

A notable application is in the synthesis of new pyrazolines and other derivatives, which have been screened for their antimicrobial properties against various bacteria and fungi. Additionally, some of these compounds exhibit significant cytotoxicity against cancer cell lines, indicating potential applications in cancer therapy (Zaki, Al-Gendey, & Abdelhamid, 2018).

Synthesis of Chitosan Schiff Bases

Chitosan Schiff bases synthesized from derivatives of this compound have been explored for their biological activities. These bases have shown varied antimicrobial activities dependent on their specific Schiff base moiety, and they do not exhibit cytotoxic activity, making them interesting for various biological applications (Hamed et al., 2020).

Synthesis of Pyrazoline Derivatives

The creation of novel pyrazoline derivatives incorporating imine moieties has been a significant area of study. These derivatives, synthesized from this compound, have been evaluated for their antimicrobial properties, showing moderate to good activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli (Sultan et al., 2021).

Antitumor Activities

The compound has also been used in synthesizing derivatives exhibiting antitumor activities. For instance, various furan and thiophene derivatives synthesized from related compounds have been tested against different cancer cell lines, showing significant inhibitory effects (Mohareb, Fleita, & Sakka, 2011).

Mechanism of Action

Target of Action

Furan derivatives are known to have a wide range of biological activities and can act on various targets or receptors in the body .

Mode of Action

Without specific studies on “3-(furan-3-yl)-1H-pyrazole-4-carbonitrile”, it’s difficult to determine its exact mode of action. Furan derivatives are known to interact with their targets in various ways, often involving the formation of covalent bonds with target proteins .

Biochemical Pathways

Furan derivatives can affect a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

Furan derivatives are generally known to have good pharmacokinetic properties, including good solubility and bioavailability .

Result of Action

Without specific studies, it’s difficult to determine the exact molecular and cellular effects of “this compound”. Furan derivatives can have a wide range of effects, depending on their specific targets .